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Compound of Interest

Compound Name: Trifloxystrobin-d3

Cat. No.: B15140529

The safe and compliant disposal of Trifloxystrobin-d3 is critical for ensuring personnel safety
and environmental protection. This guide provides detailed procedures for researchers,
scientists, and drug development professionals to manage Trifloxystrobin-d3 waste in
accordance with established safety protocols.

l. Immediate Safety and Handling Precautions

Before handling Trifloxystrobin-d3, it is imperative to be familiar with its hazard profile. This
substance may cause an allergic skin reaction and is very toxic to aquatic life with long-lasting
effects.[1][2]

Personal Protective Equipment (PPE):

Always wear the following PPE when handling Trifloxystrobin-d3:

Gloves: Chemical-resistant gloves are required. Inspect gloves before use and use proper
removal techniques to avoid skin contact.[2]

o Eye Protection: Safety glasses or a face shield should be worn.[2]
o Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

o Respiratory Protection: If there is a risk of inhaling dust or aerosols, use a particulate filter
respirator.[3]
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation
and inhalation of dust and aerosols.[]

Il. Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
contamination:

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains.[2]

e Cleanup:

o For solid spills, carefully sweep or shovel the material into a suitable, sealed container for
disposal without creating dust.[2]

o For liquid spills, absorb the remaining liquid with sand or another inert absorbent material
and transfer it to a safe place.

e Decontamination: Clean the spill area thoroughly.

o Waste Disposal: Dispose of all contaminated materials as hazardous waste.

lll. Disposal Procedures

Trifloxystrobin-d3 and its containers must be disposed of as hazardous waste. Improper
disposal of this pesticide is a violation of federal law.[4]

Step-by-Step Disposal Protocol:

e Waste Collection:
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o Collect all Trifloxystrobin-d3 waste, including unused product and contaminated
materials, in a designated and clearly labeled hazardous waste container.[5]

o Ensure the container is suitable and kept closed.[5]
e Labeling:

o Label the waste container with "Hazardous Waste" and the full chemical name:
"Trifloxystrobin-d3".

o Include the date of accumulation.
e Storage:

o Store the waste container in a cool, dry, and well-ventilated area designated for hazardous
waste.

o Store away from incompatible materials.
o Professional Disposal:

o Arrange for disposal through a licensed professional waste disposal service or an
approved waste disposal plant.[2][6]

o Observe all federal, state, and local environmental regulations.
Container Disposal:
e Do not reuse or refill the original container.[4]
o Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste.[4]

e The rinsed container can then be offered for recycling if available, or punctured and disposed
of in a sanitary landfill or by incineration, as permitted by state and local authorities.[4]

IV. Quantitative Data Summary
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Property Value Reference
CAS Number 141517-21-7 [2]
Molecular Formula C20H19F3N204 [2]
Molecular Weight 408.37 g/mol [2]
Flash Point >70°C [1]
Density 1.36 g/cm3 at 20 °C [1]
Solubility in Water Soluble [1]

V. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Trifloxystrobin-
ds.
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Caption: Workflow for the safe handling and disposal of Trifloxystrobin-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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